2-((6-Chloro-4-phenylquinazolin-2-yl)(methyl)amino)ethanol

• IUPAC Name: 2-[(6-chloro-4-phenylquinazolin-2-yl)-methylamino]ethanol
• InChI: InChI=1S/C17H16ClN3O/c1-21(9-10-22)17-19-15-8-7-13(18)11-14(15)16(20-17)12-5-3-2-4-6-12/h2-8,11,22H,9-10H2,1H3
• InChI Key: CEZFASPVOPOLHR-UHFFFAOYSA-N
• Canonical SMILES: CN(CCO)C1=NC2=C(C=C(C=C2)Cl)C(=N1)C3=CC=CC=C3
• Molecular Formula: C17H16ClN3O
• Molecular Weight: 313.8 g/mol

Description

2-((6-Chloro-4-phenylquinazolin-2-yl)(methyl)amino)ethanol is a chemical compound that is available for scientific research needs. It is also known by registry numbers ZINC000002710093.

Mechanism of Action

Target of Action

Quinazoline derivatives have been known to exhibit anti-tubercular activity

Mode of Action

Quinazoline derivatives have been known to interact with their targets, leading to changes that result in their biological activity

Biochemical Pathways

Quinazoline derivatives have been known to affect various biochemical pathways, leading to their observed biological effects

Result of Action

Quinazoline derivatives have been known to exhibit biological activity, including anti-tubercular activity

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-((6-Chloro-4-phenylquinazolin-2-yl)(methyl)amino)ethanol in lab experiments is its potential to selectively target certain enzymes or signaling pathways. However, one limitation of this compound is that it may have off-target effects that could complicate experimental results.

Future Directions

There are a number of potential future directions for research on 2-((6-Chloro-4-phenylquinazolin-2-yl)(methyl)amino)ethanol. Some possible areas of focus include further studies on the compound's mechanism of action, its potential applications in cancer treatment, and its potential use as a tool for studying certain signaling pathways in the body. Additionally, researchers may explore ways to modify the chemical structure of this compound in order to improve its efficacy and reduce any unwanted side effects.

Synthesis Methods

The synthesis of 2-((6-Chloro-4-phenylquinazolin-2-yl)(methyl)amino)ethanol involves a multi-step process that typically begins with the reaction of 6-chloro-4-phenylquinazoline with methylamine. This intermediate product is then reacted with ethylene oxide to produce the final compound.

Scientific Research Applications

2-((6-Chloro-4-phenylquinazolin-2-yl)(methyl)amino)ethanol has been the subject of numerous scientific studies due to its potential applications in a variety of research areas. Some of the most promising areas of research include cancer treatment, neurological disorders, and cardiovascular disease.